Cas no 14345-97-2 (2-Chloro-3-methylthiophene)

• Product Name: 2-Chloro-3-methylthiophene
• CAS No: 14345-97-2
• MF: C₅H₅ClS
• MW: 132.611199140549
• MDL: MFCD00130083
• CID: 49745
• PubChem ID: 84365
• Update Time: 2025-05-26

2-Chloro-3-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-methylthiophene
• 2-chlor-3-methylthiophen
• 2-chloro-3-methylthiopene
• 2-Chloro-3-methylthiophen
• 2-chloro-3-methyl-thiophene
• Celite 545
• 2C3MT
• 2-Chloro-3-methylthi
• Chloro-3-Methylthioph
• N-ydroxymethylphthalimide
• 2-Chloro-3-methythiophene
• Thiophene, 2-chloro-3-methyl-
• 2-CHLORO-3-METHYLTHIOPHENE 97%
• 2-Chloro-3-methylthiophene,97%
• 2-Chloro-3-methylthiophene ,98%
• PubChem5164
• 2-chloro 3-methyl thiophene
• 2-Chloro-3-methyl thiophene
• KSC174M0H
• Jsp002549
• KQFADYXPELMVHE-UHFFFAOYSA-N
• TRA0056247
• VT20124
• LS20652
• RP20033
• TL800
• 14345-97-2
• EINECS 238-296-0
• AC-4903
• 2-Chloro-3-methylthiophene, 97%
• J-506333
• CS-W013401
• SCHEMBL157623
• GEO-00732
• NS00024662
• AKOS005254523
• DTXSID50162425
• FT-0637063
• BGW3VN9CJC
• MFCD00130083
• Q-101195
• C1801
• AMY23212
• EN300-122371
• PS-3268
• F11210
• DB-042685
• DTXCID7084916
• SY017929

• MDL： MFCD00130083
• Inchi： 1S/C5H5ClS/c1-4-2-3-7-5(4)6/h2-3H,1H3
• InChI Key： KQFADYXPELMVHE-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CS1

Computed Properties

• Exact Mass: 131.98000
• Monoisotopic Mass: 131.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.099
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.211 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 54°C/15mmHg(lit.)
• Flash Point: Fahrenheit: 114.8 ° f
  Celsius: 46 ° c
  
• Refractive Index: n20/D 1.5400(lit.)
• PSA: 28.24000
• LogP: 2.70990
• Solubility: Unable or difficult to mix

2-Chloro-3-methylthiophene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H226,H302,H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-22-41
• Safety Instruction： S16-S26-S39-S37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R22; R41
• HazardClass：3
• PackingGroup：III
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on 2-Chloro-3-methylthiophene

2-Chloro-3-methylthiophene (CAS No. 14345-97-2): A Comprehensive Overview

2-Chloro-3-methylthiophene, also known by its CAS registry number 14345-97-2, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the thiophene family, which is a five-membered aromatic ring consisting of four carbon atoms and one sulfur atom. The presence of chlorine and methyl substituents at specific positions imparts unique chemical properties, making it a valuable molecule for various applications.

The structure of 2-chloro-3-methylthiophene is characterized by a thiophene ring with a chlorine atom at the 2-position and a methyl group at the 3-position. This substitution pattern not only influences the electronic properties of the molecule but also plays a crucial role in its reactivity and stability. Recent studies have highlighted the potential of this compound as a building block in the synthesis of advanced materials, such as conductive polymers and optoelectronic devices.

One of the most notable advancements involving 14345-97-2 is its use in the development of organic semiconductors. Researchers have demonstrated that incorporating 2-chloro-3-methylthiophene into polymer backbones can significantly enhance charge transport properties, making it a promising candidate for next-generation electronic devices. For instance, a study published in *Advanced Materials* explored the use of this compound in creating high-performance organic field-effect transistors (OFETs), showcasing its potential in flexible electronics.

In addition to its electronic applications, 2-chloro-3-methylthiophene has also found utility in catalysis and sensor technology. Its ability to act as a ligand in transition metal complexes has been leveraged to develop efficient catalysts for various organic transformations, including cross-coupling reactions and olefin polymerization. Furthermore, recent research has focused on its role in designing sensors for detecting environmental pollutants, such as heavy metal ions and volatile organic compounds (VOCs). The unique electronic properties of this compound enable highly sensitive and selective detection mechanisms.

The synthesis of 14345-97-2 typically involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. One common approach involves the chlorination of methylthiophene derivatives using electrophilic substitution methods. Recent advancements in catalytic systems have streamlined these processes, making large-scale production more feasible while maintaining product quality.

From a safety standpoint, 2-chloro-3-methylthiophene exhibits moderate toxicity, with potential health risks associated with prolonged exposure or ingestion. Occupational safety guidelines recommend using appropriate personal protective equipment (PPE) when handling this compound to minimize health hazards. Regulatory agencies such as OSHA and NIOSH provide comprehensive guidelines for workplace safety when dealing with similar chemicals.

In conclusion, 2-chloro-3-methylthiophene (CAS No. 14345-97-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent breakthroughs in materials science and catalysis, position it as a key player in advancing modern technologies. As research continues to uncover new potentials for this compound, its role in shaping future innovations is likely to grow even further.